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Compound of Interest

Compound Name: PSB-1901

Cat. No.: B1193553

Get Quote

PSB-1901 is not a generic reagent; it is a highly potent, selective A2B Adenosine Receptor

(A2BAR) antagonist with binding affinity in the picomolar range (

nM) [1, 2].

Critical Safety Distinction: Do not confuse this research compound with industrial products

bearing similar codes (e.g., "Spectrum PSB" fertilizers or "Nippelux" reducers).

Because of its extreme biological potency, trace contamination constitutes a safety hazard.

Standard "dilute and flush" methods are strictly prohibited. This guide details the segregation,

containment, and destruction protocols required to maintain environmental safety and data

integrity in your laboratory.

Chemical Profile & Hazard Identification
To ensure proper waste stream segregation, you must understand the chemical constitution of

the molecule. PSB-1901 contains Bromine (Br) and Sulfur (S), necessitating specific disposal

pathways to comply with EPA and local hazardous waste regulations (e.g., RCRA).
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Property Data Operational Implication

Chemical Name PSB-1901 (A2BAR Antagonist)
High Potency: Treat as a

bioactive toxicant.[1][2]

Formula
Contains Halogens and Sulfur.

[1]

Molecular Weight 573.47 g/mol Heavy organic molecule.

Solubility
DMSO (Soluble), Water

(Insoluble)
Do not use aqueous drains.

Physical State Solid (Powder) Dust inhalation risk is critical.

Storage -80°C (6 mo) / -20°C (1 mo)
Thermal degradation may alter

toxicity profile.

Expert Insight: The presence of the sulfonamide moiety and the brominated phenyl ring dictates

that this compound must be incinerated in facilities equipped with scrubbers for acid gases

(HBr, SOx). Never mix with non-halogenated solvents if the concentration is significant (

).

Disposal Protocols: The "Zero-Release" Standard
This protocol uses a Source Segregation Model. You must separate waste at the point of

generation to prevent cross-contamination of bulk waste streams.

A. Solid Waste (Pure Compound & Weighing Debris)
Applicability: Expired stock powder, weighing boats, contaminated spatulas.

Primary Containment: Place the solid waste or contaminated debris into a clear, sealable

polyethylene bag or a small wide-mouth jar.
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Labeling: Apply a hazardous waste label immediately.

Constituents: "PSB-1901 (A2BAR Antagonist), Solid."

Hazard Checkbox: Toxic, Irritant.[3]

Secondary Containment: Transfer the sealed primary container into the laboratory’s Solid

Hazardous Waste Drum (usually black or blue drums destined for incineration).

Prohibition: Never dispose of weighing boats or gloves in regular trash. The picomolar

potency means dust residues are sufficient to cause biological effects in unintended targets.

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)
Applicability: Leftover stock solutions, reaction mother liquors.

Segregation: Because PSB-1901 contains Bromine, segregate this into the Halogenated

Organic Solvent waste stream.

Why? Mixing halogenated compounds with non-halogenated fuels can damage standard

incinerators and violate waste vendor contracts.

Precipitation Check: If PSB-1901 precipitates out of solution (common if mixed with aqueous

waste), it forms a sludge. Do not pour sludge into carboys. Filter the sludge and dispose of it

as Solid Waste (see Section A).

Rinsing: Triple-rinse empty vials with DMSO or Acetone. Collect the rinsate into the

Halogenated Waste container.

C. Aqueous Waste (Cell Culture Media/Buffers)
Applicability: Media containing nM concentrations of PSB-1901.

Deactivation (Optional but Recommended): While PSB-1901 is chemically stable, treating

the liquid waste with activated charcoal (5g/L) and stirring for 2 hours can sequester the

organic compound.
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Filtration: Filter the charcoal (now solid waste) and dispose of the aqueous filtrate via the

Aqueous Hazardous Waste stream.

Direct Disposal: If charcoal treatment is not feasible, collect all media in Aqueous Toxic

Waste carboys. NEVER pour down the sink, even at nanomolar concentrations.

Visualizing the Waste Stream
The following logic flow ensures you select the correct disposal path based on the physical

state and concentration of the material.
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Figure 1: Decision matrix for PSB-1901 waste segregation. Note the strict requirement for

Halogenated Solvent streams due to the Bromine atom in the molecular structure.
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Emergency Spillage Procedures
Due to the high receptor affinity, aerosolization during a spill cleanup is the primary risk to the

researcher.

Scenario: Powder Spill (>10 mg)

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and a

NIOSH N95 or P100 respirator. Dust inhalation is the highest risk vector.

Containment: Cover the spill gently with a paper towel dampened with DMSO or Acetone. Do

not use dry paper towels, as this generates static and disperses dust.

Removal: Wipe up the material using the damp towels.

Disposal: Place all towels and gloves used into a Ziploc bag, seal it, and place it in the Solid

Hazardous Waste container.

Surface Decontamination: Wash the surface with a 10% surfactant solution (e.g., SDS)

followed by ethanol to remove hydrophobic residues.

Scientific Rationale (Why this matters)
The Picomolar Problem: Most lab safety protocols are designed for millimolar (mM) or

micromolar (

M) reagents. PSB-1901 operates in the picomolar (pM) range (

values: 0.0835 nM for human A2BAR) [1, 3].[4]

Consequence: A residue invisible to the naked eye can contaminate subsequent

experiments or induce physiological changes if absorbed through the skin.

Self-Validating System: By treating all waste as "Halogenated/Toxic" regardless of apparent

concentration, you eliminate the risk of "false negatives" where a researcher assumes a

solution is dilute enough to be safe.
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Chemical Stability: The sulfonamide bond in PSB-1901 is resistant to standard enzymatic

degradation in water treatment plants. Therefore, drain disposal releases a persistent bioactive

agent into the environment [4]. Incineration is the only validated method for destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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